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Compound of Interest

Compound Name: Biotin-YVAD-CMK

Cat. No.: B12389520 Get Quote

This guide provides essential safety, handling, and disposal procedures for Biotin-YVAD-CMK,

a peptide inhibitor of caspase-1. The information is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory operations and proper waste

management. To the best of current knowledge, the hazards of this material have not been

thoroughly investigated, and it should be handled with caution using appropriate protective

equipment.[1]

Chemical and Physical Properties
The following table summarizes the key quantitative data for Biotin-YVAD-CMK.

Property Value Source(s)

Product Name Biotin - Caspase 1 Inhibitor II [1]

Molecular Formula C₃₂H₄₅ClN₆O₉S [2]

Molecular Weight 725.25 g/mol [2]

CAS Number 402474-75-3 [2]

Appearance White Powder [3]

Storage Conditions
Store at -20°C, desiccated and

protected from light.
[1]
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Immediate Safety and Handling Protocols
Before handling, it is crucial to review the following safety information. Adherence to these

guidelines minimizes risk and ensures a safe laboratory environment.

Hazard Identification
Potential Health Effects: May be harmful if swallowed or in contact with skin (GHS Hazard

Statements: H303, H313).[1] It may also cause respiratory tract irritation if inhaled.[1]

Exposure Routes: Primary routes of potential exposure are inhalation, ingestion, and skin or

eye contact.[1]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if irritation persists.[1]

Skin Contact: Immediately wash the affected area with soap and copious amounts of water.

Seek medical attention if irritation occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if pain or irritation

persists.[1]

Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Seek

medical advice.[1]

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use local exhaust ventilation where the solid is handled as a powder

to prevent accumulation and recirculation of particulates.[1]

Eye/Face Protection: Wear appropriate chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.
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Respiratory Protection: If ventilation is inadequate, a suitable respirator should be

considered.

Step-by-Step Disposal Procedures
Disposal of Biotin-YVAD-CMK and associated waste must comply with all applicable federal,

state, and local environmental regulations. Legislation can vary significantly by region;

therefore, each user must consult the laws operating in their area.[1]

Step 1: Identify and Segregate Waste Streams Isolate all materials contaminated with Biotin-
YVAD-CMK. Do not mix with non-hazardous waste. Common waste streams include:

Unused or Expired Product: The original solid compound.

Contaminated Solutions: Any buffers, media, or solvents containing the dissolved compound.

Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and plates that have come into

direct contact with the chemical.

Contaminated PPE: Gloves, disposable lab coats, or other protective gear.

Step 2: Consult Institutional EHS Contact your institution's Environmental Health and Safety

(EHS) department. They will provide specific guidance based on local regulations and

institutional protocols for chemical waste disposal.

Step 3: Package and Label Hazardous Waste

Solid Waste: Collect unused powder, contaminated labware, and PPE in a designated, leak-

proof hazardous waste container.

Liquid Waste: Collect contaminated solutions in a separate, sealed, and compatible

hazardous waste container. Do not overfill.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Biotin-YVAD-CMK," and any other components in the mixture. Affix any other labels

required by your EHS office.
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Step 4: Store Waste Securely Store the sealed and labeled hazardous waste container in a

designated satellite accumulation area until it is collected by trained EHS personnel. Ensure

the storage area is secure and away from incompatible materials.

Step 5: Arrange for Pickup and Disposal Follow your institution's procedure to schedule a

pickup of the hazardous waste by the EHS department or their certified contractor. Maintain all

disposal records as required.

Disposal Workflow Diagram
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Biotin-YVAD-CMK Disposal Workflow
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Caption: A workflow for the proper disposal of Biotin-YVAD-CMK waste.
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Experimental Protocol: In Vitro Caspase-1 Inhibition
Assay
This protocol provides a general methodology for using Biotin-YVAD-CMK to inhibit caspase-1

activity in a cell-based assay, a common scenario for generating chemical waste.

Objective: To assess the ability of Biotin-YVAD-CMK to inhibit caspase-1 mediated

inflammatory responses in cell culture.

Materials:

Cell line (e.g., THP-1 monocytes)

Cell culture media and supplements

Lipopolysaccharide (LPS) and ATP (for inflammasome activation)

Biotin-YVAD-CMK (stock solution prepared in DMSO)

Phosphate-buffered saline (PBS)

ELISA kit for IL-1β detection

Sterile multi-well plates, pipette tips, and tubes

Methodology:

Cell Seeding: Plate THP-1 cells in a multi-well plate at a suitable density and differentiate

into macrophages using PMA for 24-48 hours.

Inhibitor Pre-treatment: Remove the differentiation media. Add fresh media containing

various concentrations of Biotin-YVAD-CMK (e.g., 20 µM, 40 µM, 80 µM) or a vehicle

control (DMSO) to the cells.[4] Incubate for 1 hour.

Inflammasome Priming: Add LPS (e.g., 1 µg/mL) to all wells (except the negative control)

and incubate for 3-4 hours to prime the NLRP3 inflammasome.
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Inflammasome Activation: Add ATP (e.g., 5 mM) to the wells to activate the inflammasome

and induce caspase-1 activity. Incubate for an additional 1-2 hours.

Sample Collection: After incubation, carefully collect the cell culture supernatant from each

well into sterile microcentrifuge tubes.

Cytokine Analysis: Quantify the amount of secreted IL-1β in the supernatant using a

commercial ELISA kit, following the manufacturer's instructions.

Data Analysis: Compare the levels of IL-1β in the inhibitor-treated groups to the vehicle-

treated control group to determine the inhibitory effect of Biotin-YVAD-CMK.

Waste Disposal: Following the experiment, dispose of all contaminated media, cell plates,

pipette tips, and tubes according to the step-by-step disposal procedures outlined above.

Signaling Pathway Visualization
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Biotin-YVAD-CMK Mechanism of Action
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Caption: Biotin-YVAD-CMK acts as an irreversible inhibitor of active Caspase-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12389520?utm_src=pdf-custom-synthesis
https://www.eurogentec.com/assets/e8bbc347-5b87-412f-887d-1f481a407dd2/sds-en-as-60841-biotin-caspase-1-inhibitor-ii.pdf
https://www.abmole.com/products/biotin-yvad-cmk.html
https://www.iba-lifesciences.com/media/3c/ef/f5/1617189444/MSDS_2-1016_Biotin.pdf?ts=1617189444
https://www.researchgate.net/figure/Ac-YVAD-cmk-inhibited-caspase-1-mediated-microglia-inflammation-in-vitro-a-The_fig1_336184914
https://www.benchchem.com/product/b12389520#biotin-yvad-cmk-proper-disposal-procedures
https://www.benchchem.com/product/b12389520#biotin-yvad-cmk-proper-disposal-procedures
https://www.benchchem.com/product/b12389520#biotin-yvad-cmk-proper-disposal-procedures
https://www.benchchem.com/product/b12389520#biotin-yvad-cmk-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12389520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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